Cas no 2321337-71-5 (Protein kinase inhibitors 1 hydrochloride)

• Product Name: Protein kinase inhibitors 1 hydrochloride
• CAS No: 2321337-71-5
• MF: C₁₈H₂₂ClN₅O₃S
• MW: 423.916981220245
• CID: 5083529
• PubChem ID: 134611631
• Update Time: 2025-06-08

Protein kinase inhibitors 1 hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-[[1,2-dihydro-2-oxo-6'-(1-piperazinyl)[3,3'-bipyridin]-5-yl]methylene]-2,4-thiazolidinedione hydrochloride
• Protein kinase inhibitor 1 hydrochloride
• Protein kinase inhibitors 1 hydrochloride
• MS-27358
• AT28043
• PD087761
• Protein kinase inhibitor 1 (hydrochloride)
• 2321337-71-5
• CS-0043431
• HY-U00439A
• (5E)-5-[[6-oxo-5-(6-piperazin-1-ylpyridin-3-yl)-1H-pyridin-3-yl]methylidene]-1,3-thiazolidine-2,4-dione;hydrochloride
• PROTEIN KINASE INHIBITORS 1 HCL

• Inchi： 1S/C18H21N5O3S.ClH/c24-16-13(7-11(9-21-16)8-14-17(25)22-18(26)27-14)12-1-2-15(20-10-12)23-5-3-19-4-6-23;/h1-2,8,10-11,13,19H,3-7,9H2,(H,21,24)(H,22,25,26);1H/b14-8+;
• InChI Key： JYEFKDPHDZTUFT-XHIXCECLSA-N
• SMILES： Cl.S1C(NC(/C/1=C\C1CNC(C(C2=CN=C(C=C2)N2CCNCC2)C1)=O)=O)=O

Computed Properties

• Exact Mass: 419.0818883g/mol
• Monoisotopic Mass: 419.0818883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 649
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129

Additional information on Protein kinase inhibitors 1 hydrochloride

Protein Kinase Inhibitors 1 Hydrochloride (CAS No. 2321337-71-5): A Comprehensive Overview

Protein kinase inhibitors 1 hydrochloride (CAS No. 2321337-71-5) is a potent and selective inhibitor of protein kinases, a class of enzymes that play a crucial role in cellular signaling pathways. This compound has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its potential therapeutic applications in various diseases, particularly cancer. In this article, we will delve into the chemical properties, biological activities, and recent research advancements related to Protein kinase inhibitors 1 hydrochloride.

Chemical Properties: Protein kinase inhibitors 1 hydrochloride is a small molecule with a molecular formula of C₂₀H₂₄N₆O₄·HCl and a molecular weight of approximately 436.90 g/mol. It is a white to off-white solid that is soluble in water and organic solvents such as dimethyl sulfoxide (DMSO). The compound's chemical structure features a core scaffold that is designed to interact specifically with the ATP-binding site of protein kinases, thereby inhibiting their catalytic activity.

Biological Activities: The primary biological activity of Protein kinase inhibitors 1 hydrochloride lies in its ability to selectively inhibit protein kinases. Protein kinases are enzymes that phosphorylate proteins, which is a critical step in many cellular processes, including cell growth, division, and apoptosis. By blocking the activity of specific protein kinases, this inhibitor can disrupt aberrant signaling pathways that are often implicated in diseases such as cancer. Recent studies have shown that Protein kinase inhibitors 1 hydrochloride exhibits potent inhibitory effects on several key protein kinases, including AKT, ERK, and JAK.

Mechanism of Action: The mechanism of action of Protein kinase inhibitors 1 hydrochloride involves its binding to the ATP-binding site of the target protein kinase. This binding prevents the kinase from phosphorylating its substrate proteins, thereby inhibiting downstream signaling pathways. The high selectivity of this inhibitor for specific kinases is attributed to its unique structural features that allow it to form stable interactions with the ATP-binding pocket. This selectivity is crucial for minimizing off-target effects and enhancing therapeutic efficacy.

Clinical Applications and Research Advancements: The therapeutic potential of Protein kinase inhibitors 1 hydrochloride has been extensively explored in preclinical and clinical studies. In cancer research, this compound has shown promising results in inhibiting tumor growth and metastasis by targeting key signaling pathways involved in cancer progression. For example, studies have demonstrated that Protein kinase inhibitors 1 hydrochloride can effectively inhibit the AKT pathway in breast cancer cells, leading to reduced cell proliferation and increased apoptosis.

Beyond cancer, Protein kinase inhibitors 1 hydrochloride has also been investigated for its potential applications in other diseases characterized by aberrant protein kinase activity. For instance, recent research has explored its use in inflammatory disorders and neurodegenerative diseases. In inflammatory conditions such as rheumatoid arthritis, the compound has been shown to inhibit the JAK/STAT signaling pathway, which plays a central role in inflammation. Similarly, in neurodegenerative diseases like Alzheimer's disease, where abnormal protein phosphorylation is a hallmark feature, Protein kinase inhibitors 1 hydrochloride may offer therapeutic benefits by modulating relevant signaling pathways.

Safety and Toxicity Profiles: Understanding the safety and toxicity profiles of new compounds is essential for their successful development as therapeutic agents. Preclinical studies have indicated that Protein kinase inhibitors 1 hydrochloride exhibits favorable safety profiles at therapeutic doses. However, like many small molecule inhibitors, it may have potential side effects related to off-target interactions or metabolic processes. Ongoing research aims to optimize the compound's pharmacokinetic properties and reduce any adverse effects.

FUTURE DIRECTIONS AND CONCLUSIONS: The continued exploration of Protein kinase inhibitors 1 hydrochloride holds significant promise for advancing our understanding of protein kinase biology and developing novel therapeutic strategies for various diseases. Future research will focus on optimizing the compound's selectivity and potency while minimizing potential side effects. Additionally, combination therapies involving Protein kinase inhibitors 1 hydrochloride with other targeted agents or conventional treatments may further enhance its therapeutic efficacy.

In conclusion, Protein kinase inhibitors 1 hydrochloride (CAS No. 2321337-71-5) represents an important advancement in the field of chemical biology and medicinal chemistry. Its unique properties and promising biological activities make it a valuable tool for both basic research and clinical applications. As research continues to uncover new insights into protein kinase function and regulation, the potential applications of this compound are likely to expand even further.